Cas no 857042-23-0 (2-Pyrimidinamine, 5-bromo-4-(methoxymethyl)-)

• Product Name: 2-Pyrimidinamine, 5-bromo-4-(methoxymethyl)-
• CAS No: 857042-23-0
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 4243704
• PubChem ID: 86058804
• Update Time: 2025-04-24

2-Pyrimidinamine, 5-bromo-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-bromo-4-(methoxymethyl)-
• 857042-23-0
• 5-Bromo-4-(methoxymethyl)-2-pyrimidinamine
• SCHEMBL22834670
• DB-427567

• Inchi： 1S/C6H8BrN3O/c1-11-3-5-4(7)2-9-6(8)10-5/h2H,3H2,1H3,(H2,8,9,10)
• InChI Key： JZSCJQYAEVJEII-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N)N=C1COC

Computed Properties

• Exact Mass: 216.98507Da
• Monoisotopic Mass: 216.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų